Cas no 2138256-60-5 (1-(5-formylfuran-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(5-formylfuran-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2138256-60-5
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• CID: 6022971
• PubChem ID: 165897631
• Update Time: 2025-06-22

1-(5-formylfuran-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-formylfuran-2-yl)-1H-pyrazole-3-carboxylic acid
• EN300-731539
• 2138256-60-5

• Inchi： 1S/C9H6N2O4/c12-5-6-1-2-8(15-6)11-4-3-7(10-11)9(13)14/h1-5H,(H,13,14)
• InChI Key： PCXJBIOTKNBABT-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1N1C=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 206.03275668g/mol
• Monoisotopic Mass: 206.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85.3Ų

Additional information on 1-(5-formylfuran-2-yl)-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 1-(5-Formylfuran-2-yl)-1H-Pyrazole-3-Carboxylic Acid (CAS No. 2138256-60-5)

1-(5-Formylfuran-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2138256-60-5) is a highly versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique furan and pyrazole hybrid structure, serves as a critical intermediate in the synthesis of bioactive molecules. Its carboxylic acid and formyl functional groups make it a valuable building block for drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 1-(5-formylfuran-2-yl)-1H-pyrazole-3-carboxylic acid has surged due to their applications in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methodologies to produce such compounds, aligning with global trends toward reducing chemical waste. The compound’s structural modularity allows for easy derivatization, making it a favorite among medicinal chemists exploring structure-activity relationships (SAR).

One of the most searched questions in scientific forums is: "What are the potential applications of furan-pyrazole hybrids in drug development?" Studies suggest that this compound’s scaffold exhibits promising pharmacological properties, including antioxidant and enzyme inhibitory effects. Its bioisosteric potential—replacing traditional aromatic rings with furan or pyrazole moieties—has also been explored to enhance drug solubility and bioavailability.

From an industrial perspective, CAS No. 2138256-60-5 is often discussed in the context of high-throughput screening (HTS) and combinatorial chemistry. Its compatibility with automated synthesis platforms makes it ideal for generating diverse compound libraries. Additionally, its metal-chelating ability, attributed to the carboxylic acid group, opens doors for catalytic applications in organic transformations.

Another trending topic is the role of 1-(5-formylfuran-2-yl)-1H-pyrazole-3-carboxylic acid in material science. Researchers are investigating its incorporation into polymeric networks to create functional materials with tunable properties. For instance, its formyl group can participate in Schiff base reactions, enabling the design of smart coatings or sensors for environmental monitoring.

In summary, 1-(5-formylfuran-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2138256-60-5) represents a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and advanced materials. Its synergy with modern synthetic strategies and alignment with sustainability goals ensure its continued relevance in scientific innovation.